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Compound of Interest

Compound Name: Palmatrubin

cat. No.: B100322

Palmatrubin: A Technical Overview

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a concise summary of the available physicochemical properties of
Palmatrubin. Despite a comprehensive search for in-depth technical data, it is important to
note that publicly available information regarding the biological activity, experimental protocols,
and specific signaling pathways of Palmatrubin is limited at this time. The scientific literature is
more robust for the related compound, Palmatine.

Physicochemical Data

The fundamental physicochemical properties of Palmatrubin are summarized below. This
information is crucial for the identification and quantification of the compound in experimental

settings.
Property Value
CAS Number 16176-68-4
Molecular Weight 338.4 g/mol
Molecular Formula C20H20NOa4*

Biological Activity and Mechanism of Action
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Detailed studies elucidating the specific biological activities and mechanisms of action for
Palmatrubin are not extensively available in the current body of scientific literature. While
research into the broader class of protoberberine alkaloids, such as palmatine and berberine, is
widespread, Palmatrubin itself remains a less-characterized molecule. Comparative studies
that could provide insights into its potential pharmacological profile relative to similar
compounds are also scarce. One study noted that while berberine significantly inhibited the cell
cycle of all rhabdomyosarcoma (RMS) cells tested, palmatine only suppressed the growth of
one specific cell line, suggesting that small structural differences can lead to significant
variations in activity.[1]

Experimental Protocols and Signaling Pathways

Due to the limited research on Palmatrubin, detailed experimental protocols for its study and
validated signaling pathways through which it may exert biological effects have not been
published. Therefore, the creation of diagrams for experimental workflows or signaling
cascades as requested is not feasible with the currently available data.

Further research is required to fully characterize the pharmacological and biological profile of
Palmatrubin. Investigators are encouraged to explore this compound to potentially uncover
novel therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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